2-Hydroxy-2-(2-methoxynaphthalen-1-yl)acetic acid

• Molecular Formula: C13H12O4
• Molecular Weight: 232.23 g/mol
• IUPAC Name: 2-hydroxy-2-(2-methoxynaphthalen-1-yl)acetic acid
• InChI: InChI=1S/C13H12O4/c1-17-10-7-6-8-4-2-3-5-9(8)11(10)12(14)13(15)16/h2-7,12,14H,1H3,(H,15,16)
• InChI Key: HZIVDDYYCAXHEM-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=CC=CC=C2C=C1)C(C(=O)O)O

Description

2-Hydroxy-2-(2-methoxynaphthalen-1-yl)acetic acid is a carboxylic acid compound with the molecular formula C13H12O4 and a molecular weight of 232.23 g/mol . This compound is known for its unique structure, which includes a hydroxyl group and a methoxy group attached to a naphthalene ring. It is a white solid with a high purity of 98% .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Hydroxy-2-(2-methoxynaphthalen-1-yl)acetic acid can be achieved through various methods. One common approach involves the reaction of 2-naphthol with methoxyacetic acid under specific conditions. For instance, a solution of 2-naphthol and methoxyacetic acid in absolute ethanol can be heated under reflux for several hours to yield the desired product .

Industrial Production Methods

Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as recrystallization and purification to obtain the final product with the desired specifications .

Chemical Reactions Analysis

Types of Reactions

2-Hydroxy-2-(2-methoxynaphthalen-1-yl)acetic acid undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The carboxylic acid group can be reduced to form alcohols.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group can yield naphthoquinones, while reduction of the carboxylic acid group can produce naphthyl alcohols .

Scientific Research Applications

2-Hydroxy-2-(2-methoxynaphthalen-1-yl)acetic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of various organic compounds and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antioxidant and antimicrobial properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as anti-inflammatory and anticancer activities.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Hydroxy-2-(2-methoxynaphthalen-1-yl)acetic acid involves its interaction with specific molecular targets and pathways. For instance, it may act as an inhibitor of certain enzymes or as a modulator of signaling pathways involved in inflammation and cancer . The exact molecular targets and pathways are still under investigation, and further research is needed to fully elucidate its mechanism of action .

Comparison with Similar Compounds

Similar Compounds

2-Methoxyphenol: Known for its antioxidant properties and used in various applications, including perfumes and cosmetics.

2-Hydroxy-1-naphthaldehyde: Used as a chelating ligand in coordination chemistry and known for its photochromic and thermochromic characteristics.

Uniqueness

2-Hydroxy-2-(2-methoxynaphthalen-1-yl)acetic acid stands out due to its unique combination of functional groups, which confer distinct chemical reactivity and potential biological activities. Its structure allows for diverse chemical modifications, making it a versatile compound in research and industrial applications .